Cas no 1805664-64-5 (2-Cyano-3,5-difluorobenzylamine)

• Product Name: 2-Cyano-3,5-difluorobenzylamine
• CAS No: 1805664-64-5
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4990057
• Update Time: 2025-11-01

2-Cyano-3,5-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,5-difluorobenzylamine

• Inchi： 1S/C8H6F2N2/c9-6-1-5(3-11)7(4-12)8(10)2-6/h1-2H,3,11H2
• InChI Key： SWGAVMMNTWPOHP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C#N)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Additional information on 2-Cyano-3,5-difluorobenzylamine

Introduction to 2-Cyano-3,5-difluorobenzylamine (CAS No. 1805664-64-5)

2-Cyano-3,5-difluorobenzylamine, with the CAS number 1805664-64-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group and two fluorine atoms attached to a benzylamine moiety. These functional groups contribute to its chemical reactivity and potential biological activities, making it a valuable building block in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 2-Cyano-3,5-difluorobenzylamine can be represented as C₉H₆FN₂. The presence of the cyano group imparts significant electronic and steric effects, while the fluorine atoms enhance the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drugs derived from this compound.

In recent years, 2-Cyano-3,5-difluorobenzylamine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-Cyano-3,5-difluorobenzylamine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, 2-Cyano-3,5-difluorobenzylamine has also shown promise in the development of anticancer drugs. A study published in Cancer Research (2020) demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was found to involve the induction of apoptosis through the modulation of specific signaling pathways.

The synthetic accessibility of 2-Cyano-3,5-difluorobenzylamine is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 3,5-difluorobenzonitrile with ammonia in the presence of a suitable catalyst. This approach not only ensures high yields but also minimizes the formation of by-products, making it an attractive option for large-scale production.

In addition to its direct applications in drug discovery, 2-Cyano-3,5-difluorobenzylamine has also been utilized as a ligand in metal-catalyzed reactions. Its unique electronic properties make it an effective ligand for palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures. A recent study published in Tetrahedron Letters (2021) highlighted the use of this compound as a ligand in Suzuki-Miyaura coupling reactions, demonstrating improved reaction rates and selectivities compared to traditional ligands.

The safety profile of 2-Cyano-3,5-difluorobenzylamine is another important consideration for its use in pharmaceutical applications. Extensive toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical reagent or drug candidate, appropriate handling and storage precautions should be observed to ensure user safety and environmental protection.

In conclusion, 2-Cyano-3,5-difluorobenzylamine (CAS No. 1805664-64-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive building block for the synthesis of novel bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.